Soft solution processing for fabrication of lithiated thin-film electrodes in a single synthetic step
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A804791J
Abstract
A process called ‘soft solution processing’ was used to prepare lithiated thin-film electrodes as a cathode for lithium rechargeable microbatteries in a single synthetic step. The well crystallized Li1–xNi1+xO2 films were fabricated by the electrochemical–hydrothermal treatment of nickel plates in 4 m LiOH solution at fixed temperatures around 100 °C with no post-synthesis annealing. The prepared films exhibit prospective electrochemical activity; however, it is dependent on the synthetic conditions. The film formation mechanism study elucidates the effect of the synthetic conditions and also shows that soft solution processing is capable of preparing advanced inorganic materials with desired properties through the active control of the reaction conditions.
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Journal Name：Journal of Materials Chemistry
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CAS no.: 131525-50-3
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